N-(6-bromobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H18BrN3O2S.ClH/c1-20(2)8-4-9-21(16(22)14-5-3-10-23-14)17-19-13-7-6-12(18)11-15(13)24-17;/h3,5-7,10-11H,4,8-9H2,1-2H3;1H
• InChI Key: FNPVNSWGTIYKOT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)Br)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C17H19BrClN3O2S
• Molecular Weight: 444.8 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H19BrClN3O2S and its molecular weight is 444.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

Studies highlight various methods for synthesizing compounds with similar structures, focusing on electrophilic substitution reactions and the synthesis of analogs with potential biological activities. For instance, Aleksandrov et al. (2017) described the synthesis of 2-(furan-2-yl)benzo[e][1,3]benzothiazole by coupling naphthalen-1-amine with furan-2-carbonyl chloride, followed by treatment with excess P2S5 and oxidation to achieve the target compound through electrophilic substitution reactions (Aleksandrov & El’chaninov, 2017).

Biological Activities

Research on compounds structurally similar to the target compound often explores their biological activities, such as inhibition of leukotriene B4, a key factor in inflammatory responses. Kuramoto et al. (2008) synthesized a series of 2- and 3-(2-aminothiazol-4-yl)benzo[b]furan derivatives and evaluated their leukotriene B4 inhibitory activity and growth inhibitory activity in cancer cell lines, identifying compounds with strong inhibition capabilities (Kuramoto et al., 2008).

Chemical Properties

The chemical reactivity and potential applications of related compounds have been studied, including their use as corrosion inhibitors and in the synthesis of diverse libraries of compounds. For example, Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in a 1 M HCl solution, demonstrating the compounds' ability to offer stability and higher inhibition efficiencies (Hu et al., 2016).